![molecular formula C9H13N3O B1272805 2-Morpholino-3-pyridinamine CAS No. 51627-47-5](/img/structure/B1272805.png)
2-Morpholino-3-pyridinamine
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Overview
Description
2-Morpholino-3-pyridinamine (2M3P) is an organic compound used as a reagent in laboratory experiments and has a wide range of applications in scientific research. It is a highly versatile compound that can be used for a variety of purposes, from synthesizing other molecules to studying the biochemical and physiological effects of compounds. In
Scientific Research Applications
DNA-PK and PI3K Inhibition
2-Morpholino-substituted benzoxazines have been studied for their inhibitory effects on DNA-dependent protein kinase (DNA-PK) and phosphoinositide 3-kinase (PI3K) isoforms. Compounds containing this structure showed potent and selective DNA-PK activity over PI3K, highlighting their potential in targeted cancer therapy and other related medical fields (Morrison et al., 2014).
Corrosion Inhibition
Research has indicated that certain complexes incorporating 2-morpholino-3-pyridinamine exhibit corrosion inhibition properties on mild steel when treated with specific substances. This finding establishes a connection between the chemistry of these compounds and applications in material and corrosion engineering (Das et al., 2017).
Insecticidal Activity
Certain pyridine derivatives, including those with a morpholino structure, have shown potent insecticidal activity. The effectiveness of these compounds against pests like aphids indicates their potential in agricultural and pest control applications (Bakhite et al., 2014).
Fluorescent Properties in Photophysical Studies
Studies on 2-morpholino pyridine compounds have shown that they possess highly emissive fluorophores in both solution and solid states. Their strong fluorescence properties suggest potential applications in areas such as material science, sensor technology, and photodynamic therapy (Hagimori et al., 2019).
Antitumor Activity
Morpholino-substituted compounds have been investigated for their antitumor activity, with some showing promising results against specific cancer cell lines. This research opens pathways for the development of new cancer therapies (Muhammad et al., 2017).
Mechanism of Action
While the specific mechanism of action for 2-Morpholino-3-pyridinamine is not mentioned, morpholinos, in general, are known to modify gene expression. They block access of other molecules to small specific sequences of the base-pairing surfaces of ribonucleic acid (RNA). Morpholinos are used as research tools for reverse genetics by knocking down gene function .
Safety and Hazards
This chemical is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It may cause skin irritation, serious eye irritation, and respiratory irritation. It is harmful if swallowed, in contact with skin, or if inhaled. It is recommended to use personal protective equipment, avoid dust formation, and use only outdoors or in a well-ventilated area .
Properties
IUPAC Name |
2-morpholin-4-ylpyridin-3-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N3O/c10-8-2-1-3-11-9(8)12-4-6-13-7-5-12/h1-3H,4-7,10H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHYQHRDXKCKJAN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=C(C=CC=N2)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13N3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40380196 |
Source
|
Record name | 2-Morpholino-3-pyridinamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40380196 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.22 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
51627-47-5 |
Source
|
Record name | 2-Morpholino-3-pyridinamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40380196 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.